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Compound of Interest

Compound Name: 3-(Methoxycarbonyl)benzoic acid

Cat. No.: B047654 Get Quote

An In-depth Technical Guide to the Safety of 3-Carbomethoxybenzoic Acid

This guide provides a comprehensive overview of the safety data for 3-
(Methoxycarbonyl)benzoic acid (also known as 3-carbomethoxybenzoic acid), intended for

researchers, scientists, and professionals in drug development. It covers hazard identification,

handling procedures, and toxicological properties based on available data.

Chemical Identification
Identifier Value

Chemical Name 3-(Methoxycarbonyl)benzoic acid

Synonyms
3-Carbomethoxybenzoic acid, Methyl 3-

carboxybenzoate

CAS Number 1877-71-0[1]

Molecular Formula C₉H₈O₄[1]

Molecular Weight 180.16 g/mol [1]

Structure
(Image of the chemical structure of 3-

(Methoxycarbonyl)benzoic acid)

Hazard Identification and Classification
Based on aggregated GHS data, 3-(Methoxycarbonyl)benzoic acid presents several

potential hazards. While a significant percentage of notifications to the ECHA C&L Inventory
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indicate that this chemical does not meet GHS hazard criteria, a notable portion reports the

following classifications.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

GHS Pictogram:

! (Exclamation Mark)

Signal Word:

Warning[1]

Precautionary Statements: A comprehensive list of precautionary statements includes:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P270

(Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/eye

protection/face protection).[1][3]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED:

Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing).[1][2]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[1]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[1]
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Physical and Chemical Properties
The following table summarizes the available quantitative data on the physical and chemical

properties of 3-(Methoxycarbonyl)benzoic acid.

Property Value

Melting Point 194-196 °C[2]

Boiling Point No data available

Density No data available

Solubility No data available

Vapor Pressure No data available

Flash Point No data available

XlogP 1.8[1]

Toxicological Information
Detailed toxicological studies for 3-(Methoxycarbonyl)benzoic acid have not been widely

published. Much of the available information is qualitative, derived from GHS classifications.[4]
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Toxicity Endpoint Data

Acute Oral Toxicity
Harmful if swallowed (H302).[2] No quantitative

LD50 data available.

Acute Dermal Toxicity No data available.

Acute Inhalation Toxicity No data available.

Skin Corrosion/Irritation Causes skin irritation (H315).[1]

Serious Eye Damage/Irritation Causes serious eye irritation (H319).[1]

Respiratory/Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation (H335).[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.
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Route of Exposure
Immediate Actions

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

P304+P340

Wash off with soap and plenty of water.
Remove contaminated clothing.

P302+P352

Rinse with water for at least 15 minutes.
Remove contact lenses if present.

P305+P351+P338

Rinse mouth with water.
Do NOT induce vomiting.

P301+P312

Consult a Physician / 
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures following exposure to 3-carbomethoxybenzoic acid.

Handling and Storage
Proper handling and storage are crucial to minimize risk.
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Safe Handling and Storage Protocol

Handling Procedures

Storage Conditions

Work in a well-ventilated area
 or under a fume hood

Avoid dust formation
and accumulation

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Avoid contact with skin, eyes,
and clothing

Wash hands thoroughly
after handling

Chemical Use / Disposal

Keep container tightly closed

Store in a cool, dry place

Store away from incompatible materials
(e.g., strong oxidizing agents)

Store locked up (P405)

Chemical Received

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of chemical substances.

Experimental Protocols: Standardized
Methodologies
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While specific experimental reports for 3-(Methoxycarbonyl)benzoic acid are not publicly

available, the toxicological data presented in safety data sheets are generated using

internationally recognized and standardized protocols. The most common are the OECD

Guidelines for the Testing of Chemicals.[5][6][7] These guidelines ensure that data is reliable

and comparable across different laboratories and regulatory bodies.

The health effects of a chemical are evaluated according to methods detailed in Section 4 of

the OECD Guidelines.[5][8] Key tests relevant to the hazards of this compound would include:

Acute Oral Toxicity (OECD 420, 423, or 425): These tests are used to determine the LD50 of

a substance. The protocols involve administering the chemical to animals (typically rats) in a

single dose and observing them for a set period (e.g., 14 days) for signs of toxicity and

mortality.

Acute Dermal Irritation/Corrosion (OECD 404): This guideline describes the procedure for

assessing the potential of a substance to cause skin irritation or corrosion. A small amount of

the chemical is applied to the shaved skin of an animal (typically a rabbit) and the site is

observed for signs of erythema (redness) and edema (swelling) over several days.

Acute Eye Irritation/Corrosion (OECD 405): This test evaluates the potential for a chemical to

cause serious eye damage. The substance is applied to one eye of an animal (typically a

rabbit), and the effects on the cornea, iris, and conjunctiva are scored and recorded at

specific intervals.

The diagram below illustrates a generalized workflow for a toxicological study based on these

OECD principles.
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Phase 1: Study Design

Phase 2: In-Life

Phase 3: Analysis & Reporting

Select OECD Guideline
(e.g., OECD 404)

Dose Level Selection
& Justification

Animal Model Selection
& Acclimatization

Dose Administration
(e.g., Dermal Application)

Observation Period
(e.g., 14 days)

Record Clinical Signs
(e.g., Erythema, Edema)

Pathology & Histology
(if applicable)

Data Analysis &
Statistical Evaluation

Final Study Report &
Classification

Click to download full resolution via product page

Caption: Generalized workflow for an in-vivo toxicology study.
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Conclusion
3-(Methoxycarbonyl)benzoic acid is a chemical that should be handled with care, given its

potential to cause skin, eye, and respiratory irritation, and harm if swallowed. While

comprehensive toxicological data is limited, adherence to the GHS precautionary statements,

proper use of personal protective equipment, and correct handling and storage procedures are

essential for ensuring safety in a research and development setting. All work should be

conducted based on a thorough risk assessment specific to the planned experimental

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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